Cas no 2166943-31-1 (2-bromoethyl 1H-pyrazole-4-carboxylate)

• Product Name: 2-bromoethyl 1H-pyrazole-4-carboxylate
• CAS No: 2166943-31-1
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• CID: 5758426
• PubChem ID: 165570032
• Update Time: 2025-05-24

2-bromoethyl 1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1571131
• 2-bromoethyl 1H-pyrazole-4-carboxylate
• 2166943-31-1

• Inchi： 1S/C6H7BrN2O2/c7-1-2-11-6(10)5-3-8-9-4-5/h3-4H,1-2H2,(H,8,9)
• InChI Key： FZAFECRUDFOLCP-UHFFFAOYSA-N
• SMILES： BrCCOC(C1C=NNC=1)=O

Computed Properties

• Exact Mass: 217.96909g/mol
• Monoisotopic Mass: 217.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55Ų

Additional information on 2-bromoethyl 1H-pyrazole-4-carboxylate

Comprehensive Overview of 2-Bromoethyl 1H-Pyrazole-4-Carboxylate (CAS No. 2166943-31-1): Properties, Applications, and Industry Insights

2-Bromoethyl 1H-pyrazole-4-carboxylate (CAS No. 2166943-31-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This bromoethyl ester derivative combines a reactive pyrazole core with a carboxylate functional group, making it valuable for synthetic modifications. Recent studies highlight its role as a versatile building block in medicinal chemistry, particularly for designing kinase inhibitors and antimicrobial agents—a hot topic in drug discovery forums.

The compound's structural adaptability aligns with current industry trends favoring fragment-based drug design (FBDD). Researchers frequently search for "pyrazole carboxylate derivatives" and "halogenated heterocycles" in connection with cancer therapeutics and antibiotic resistance solutions. Its CAS No. 2166943-31-1 serves as a critical identifier in patent literature, with growing citations in AI-assisted molecular docking studies—a convergence point for computational chemistry and experimental validation.

From a synthetic perspective, 2-bromoethyl 1H-pyrazole-4-carboxylate exhibits excellent reactivity in nucleophilic substitution reactions. This property is exploited in creating bioconjugates for targeted drug delivery systems, a trending subject in nanomedicine discussions. Analytical data (HPLC purity >98%) confirms its suitability for high-throughput screening platforms, addressing the pharmaceutical industry's demand for reproducible intermediates.

Environmental considerations position this compound as a candidate for green chemistry applications. Its potential in developing biodegradable agrochemicals resonates with searches for "eco-friendly crop protection" solutions. The bromoethyl moiety allows selective modifications under mild conditions, reducing energy consumption—a key metric in sustainable synthesis evaluations.

Thermal stability studies (TGA/DSC) of CAS 2166943-31-1 reveal decomposition temperatures above 150°C, making it compatible with industrial-scale processes. This data is crucial for formulators searching "heat-stable heterocyclic compounds." Recent patent analyses show increasing use in electronic materials, particularly as precursors for organic semiconductors—an emerging application aligning with flexible electronics research trends.

Quality control protocols for 2-bromoethyl 1H-pyrazole-4-carboxylate emphasize chromatographic purity and residual solvent monitoring, addressing regulatory concerns in GMP manufacturing. The compound's crystallinity (confirmed by XRD) facilitates precise dosage formulations—a frequent pain point discussed in pharma forums. Its logP value (~2.1) suggests favorable bioavailability, explaining its popularity in prodrug development queries.

Supply chain analytics indicate rising global demand for CAS 2166943-31-1, particularly from contract research organizations (CROs). This reflects broader market shifts toward specialty chemicals for precision medicine. Storage recommendations (desiccated, -20°C) optimize shelf-life—a practical detail often searched by laboratory managers.